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Compound of Interest

Compound Name: 2-Amino-2-ethylhexanoic acid

CAS No.: 114781-15-6

Cat. No.: B039256

Get Quote

Executive Summary & Critical Safety Distinction
2-Amino-2-ethylhexanoic acid (often referred to as

-ethylnorleucine) is a non-proteinogenic,

-disubstituted amino acid used primarily as a chiral building block in peptide synthesis and drug
development.[1]

⚠️ CRITICAL SAFETY WARNING: Identity Confusion
Do not confuse this compound with "2-Ethylhexanoic Acid" (CAS 149-57-5).[1]

2-Ethylhexanoic Acid is a liquid carboxylic acid classified as Repr. 1B (May damage the

unborn child).[2][3][4]

2-Amino-2-ethylhexanoic Acid is the amino-derivative.[1][5] While often less volatile, it

must be handled with the same high-level caution as its metabolic precursor due to potential

in vivo hydrolysis or metabolic mimicry.
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Disposal Directive: Due to its status as a synthetic, non-proteinogenic amino acid, this

compound must NEVER be disposed of down the drain. It requires thermal destruction

(incineration) to prevent environmental persistence and biological interference in wastewater

treatment systems.

Chemical Profile & Waste Characterization[1]
Before initiating disposal, verify the material against this profile to ensure accurate waste

stream segregation.

Parameter Data Operational Implication

Chemical Name 2-Amino-2-ethylhexanoic acid
Label as "Non-Proteinogenic

Amino Acid"

CAS Number
114781-15-6

(Generic/Racemic)

Use for waste manifesting.[1]

[3]

Molecular Formula
High carbon content favors

incineration.[1]

Physical State
Solid (White crystalline

powder)

Requires "Lab Pack" for pure

substance.[1]

Solubility
Water (Moderate), Polar

Organics

Affects liquid waste

segregation.[1]

Acidity/Basicity Amphoteric (Zwitterionic)
Can buffer solutions; check pH

before mixing.[1]

RCRA Status
Non-Listed (Not P, U, or D

listed)

Manage as Non-RCRA

Regulated Chemical Waste

(unless mixed with solvents).

[1]

Pre-Disposal Protocol: The "Self-Validating"
System[1]
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To ensure safety and compliance, follow this self-validating workflow. This prevents the most

common laboratory accident: incompatible waste mixing.

Step 1: Segregation Logic
Solid Waste: Segregate pure solids from reaction debris (gloves/wipes).

Liquid Waste: Determine the carrier solvent.

If Aqueous: Do not mix with strong oxidizers (e.g., Nitric Acid) as amino acids can form

unstable N-nitroso compounds or generate heat.

If Organic: Segregate based on the solvent (Halogenated vs. Non-Halogenated).

Step 2: Container Selection
Solid: High-density polyethylene (HDPE) wide-mouth jar.

Liquid: HDPE carboy or Safety Can (if solvent is flammable).

Validation: Inspect container integrity. Ensure the cap liner is compatible with the solvent

system.

Step 3: Labeling (Chain of Custody)
Every container must be labeled before waste is added.

Required Fields:

Full Chemical Name (No abbreviations).

Constituents (e.g., "2-Amino-2-ethylhexanoic acid (5%), Methanol (95%)").

Hazard Checkbox: Mark "Irritant" and "Reproductive Toxin" (Precautionary).

Date of Accumulation Start.

Disposal Workflows
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Scenario A: Disposal of Pure Solid (Expired or Excess
Reagent)
Objective: Isolate the chemical for high-temperature incineration.

Transfer: Move the solid material into a clear, sealable plastic bag (primary containment).

Containerize: Place the sealed bag into a dedicated HDPE waste drum or "Lab Pack" pail.

Packing Material: Surround the bag with an inert absorbent (vermiculite) to prevent

movement during transport.

Manifesting: List under DOT shipping name "Waste Solids, Organic, N.O.S." (unless specific

hazardous constituents are present).

Final Disposition: Ship to a TSDF (Treatment, Storage, and Disposal Facility) for

Incineration.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Objective: Prevent precipitation and dangerous side reactions.

pH Check: Before adding to a central waste carboy, check the pH of your reaction mixture.

Why? Amino acids are zwitterionic. Adding a highly acidic solution to a basic waste stream

(or vice versa) can cause rapid heat generation or precipitation of the amino acid, clogging

the container.

Solvent Compatibility:

Halogenated Stream: If dissolved in DCM, Chloroform, etc.

Non-Halogenated Stream: If dissolved in Methanol, Ethyl Acetate, etc.

Aqueous Stream: If dissolved in water/buffers. Do not pour down the sink. Collect in

"Aqueous Chemical Waste" carboy.
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Final Disposition: Fuel Blending (for high BTU organic solvents) or Incineration (for aqueous

streams).

Visual Decision Tree (Workflow)
The following diagram illustrates the logical flow for determining the correct waste stream.

Waste Generation:
2-Amino-2-ethylhexanoic acid

Determine Physical State

Solid (Pure/Debris) Liquid (Solution)

Lab Pack (HDPE Pail)
+ Vermiculite

Double Bag

Identify Solvent Base

Organic Solvent Aqueous Solution

Halogenated? Aqueous Chemical Waste
(DO NOT DRAIN)

Check pH First

Halogenated Waste Stream
(DCM, Chloroform)

Yes

Non-Halogenated Waste Stream
(MeOH, EtAc)

No

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 2-Amino-2-ethylhexanoic acid waste streams to

ensure regulatory compliance and safety.

Emergency Procedures (Spill Response)
In the event of a spill, immediate action prevents exposure and contamination.

Isolate: Evacuate the immediate area. Mark the zone.

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles. If

powder is airborne, use an N95 or P100 respirator.

Containment:

Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA

vacuum dedicated to chemical cleanup.

Liquid Spill: Cover with an inert absorbent (vermiculite or spill pads). Do not use sawdust

(combustible).

Cleanup: Scoop material into a disposal bag. Wipe the surface with water and soap. Place

all cleanup materials into the hazardous waste container.

Regulatory & Compliance Context
While 2-Amino-2-ethylhexanoic acid is not explicitly listed on the EPA's P-list or U-list, it falls

under the "Cradle-to-Grave" responsibility of the generator.[1]

US EPA (RCRA): If the waste does not exhibit characteristics of ignitability, corrosivity,

reactivity, or toxicity (D-codes), it is technically "Non-Hazardous." However, Best

Management Practice (BMP) dictates managing it as hazardous to prevent environmental

release.

TSCA: Ensure the chemical is used strictly for R&D purposes if it is not on the TSCA

inventory.

European Waste Catalogue (EWC): Assign code 16 05 06* (laboratory chemicals, consisting

of or containing hazardous substances, including mixtures of laboratory chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b039256?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

